SIRT1
Target Description
SIRT1 (Sirtuin 1) is a highly conserved NAD+-dependent deacetylase that plays a crucial role in cellular metabolism, DNA repair, inflammation, and aging. It deacetylates various proteins, including histones and transcription factors like p53 and NF-κB, influencing gene expression and cell survival. Therapeutically, SIRT1 activation is being explored for metabolic disorders, neurodegenerative diseases, cardiovascular conditions, and cancer, due to its multifaceted regulatory functions.
Related Compounds
8-异戊烯基柚皮素
8-Prenylnaringenin
CAS: 53846-50-7
原人参二醇
20(S)-Protopanaxadiol
CAS: 30636-90-9
乙酰哈巴苷
8-Acetylharpagide
CAS: 6926-14-3
仙鹤草酚B
Agrimol B
CAS: 55576-66-4
筋骨草甾酮 C
Ajugasterone C
CAS: 23044-80-6
泽泻醇A
Alisol A
CAS: 19885-10-0
山姜素
Alpinetin
CAS: 36052-37-6
假马齿苋皂苷C
Bacopasaponin C
CAS: 178064-13-6
假马齿苋皂苷II
Bacopaside II
CAS: 382146-66-9
假马齿苋皂苷A3
Bacoside A3
CAS: 157408-08-7
漆黄素
Fisetin
CAS: 528-48-3
银杏酸C15:1
Ginkgolic Acid C15:1
CAS: 22910-60-7
木兰花碱盐酸盐
Magnoflorine chloride
CAS: 6681-18-1
碘化木兰花碱
Magnoflorine Iodide
CAS: 4277-43-4
虎杖苷
Polydatin
CAS: 27208-80-6
(20R)-原人参三醇
(20R)-Protopanaxatriol
CAS: 1453-93-6
紫檀芪
Pterostilbene
CAS: 537-42-8
原人参三醇
(20S)-Protopanaxatriol
CAS: 34080-08-5
白皮杉醇
Piceatannol
CAS: 10083-24-6
白皮杉醇葡萄糖苷
Astringin
CAS: 29884-49-9
20(R)-人参皂苷Rg3
20(R)-Ginsenoside Rg3
CAS: 38243-03-7
20(R)-人参皂苷Rh2
20(R)-Ginsenoside Rh2
CAS: 112246-15-8
知母皂苷BI(知母皂苷E)
Timosaponin BI
CAS: 136565-73-6
黄芪皂苷I
Astragaloside I
CAS: 84680-75-1
黄芪皂苷II
Astragaloside II
CAS: 84676-89-1
黄芪皂苷III
Astragaloside III
CAS: 84687-42-3
黄芪甲苷
Astragaloside IV
CAS: 84687-43-4
人参皂苷Rg2
Ginsenoside Rg2
CAS: 52286-74-5
人参皂苷Rg3
Ginsenoside Rg3
CAS: 14197-60-5
人参皂苷Rh1
Ginsenoside Rh1
CAS: 63223-86-9
人参皂苷Rh2
Ginsenoside Rh2
CAS: 78214-33-2
人参皂苷Rh3
Ginsenoside Rh3
CAS: 105558-26-7
人参皂苷Rh4
Ginsenoside Rh4
CAS: 174721-08-5
竹节参皂苷IVa
Chikusetsusaponin IVa
CAS: 51415-02-2
白藜芦醇
Resveratrol
CAS: 501-36-0
远志皂苷元
Senegenin
CAS: 2469-34-3
獐牙菜苷(当药苷)
Sweroside
CAS: 14215-86-2
11-O-罗汉果苷V
11-Oxomogroside V
CAS: 126105-11-1
假马齿苋皂苷A2
Bacoside A2
CAS: 58798-95-1
20(R)-三七皂苷R2
20(R)-Notoginsenoside R2
CAS: 948046-15-9
焦地黄苯乙醇苷B1
Jionoside B1
CAS: 120406-37-3
远志酸
Polygalic Acid
CAS: 1260-04-4
细叶远志苷B
Tenuifoliside B
CAS: 139726-36-6
孕烯醇酮
Pregnenolone
CAS: 145-13-1
原百部次碱
Protostemotinine
CAS: 169534-85-4
5,8-二羟基-6,7-二甲氧基黄酮
5,8-Dihydroxy-6,7-dimethoxyflavone
CAS: 73202-52-5
五乙酰红景天苷
Salidroside pentaacetate
CAS: 39032-08-1
白藜芦醇-12-C-葡萄糖苷
Resveratrol 12-C-β-glucopyranoside
CAS: 163527-00-2
5,6,4'-三甲氧基灯盏花乙素
5,6,4'-Trimethoxyscutellarin
CAS: 1195208-73-1
红景天苷-3-O-葡萄糖苷
Salidroside-3-O-glucopyranoside
CAS: 1642575-96-9
4-羟基苯甲醇，对羟基苯甲醇
4-Hydroxybenzyl alcohol
CAS: 623-05-2
地黄苦苷
Rehmapicroside
CAS: 104056-82-8
(7S,7'R)-双(3,4-亚甲二氧苯基)-rel-(8R,8'R)-二甲基四氢呋喃
rel-(8R,8'R)-dimethyl-(7S,7'R)-bis(3,4-methylenedioxyphenyl)tetrahydro-furan
CAS: 178740-32-4
氧化白藜芦醇
Oxyresveratrol
CAS: 29700-22-9
假马齿苋皂苷V
Bacopaside V
CAS: 620592-16-7
降丹参酮
Nortanshinone
CAS: 97399-70-7
白藜芦醇-4'-甲醚
Resveratrol 4'-methyl ether
CAS: 33626-08-3
Oleuroside
Oleuroside
CAS: 116383-31-4
山柰酚-3-O-对香豆酰基鼠李糖葡萄糖苷
Kaempferol 3-O-β-D-(6''-p-coumaroyl)glucopyranosyl(1-2)-α-L-rhamnopyranoside
CAS: 111957-48-3
槲皮素3-O-(6''-没食子酰基)-β-D-半乳糖苷
Quercetin 3-O-(6''-galloyl)-beta-D-galactopyranoside
CAS: 53171-28-1
甜叶苷R1
Suavissimoside R1
CAS: 95645-51-5
烟酰胺核糖
Nicotinamide riboside
CAS: 1341-23-7
烟酰胺单核苷酸
Nicotinamide mononucleotide
CAS: 1094-61-7
衣康酸
Itaconic acid
CAS: 97-65-4
细叶远志皂苷元
Presenegenin
CAS: 2163-40-8
新葛根乙素
Neopuerarin B
CAS: 1150314-39-8
新葛根甲素
Neopuerarin A
CAS: 1150314-34-3
灵芝酸Epsilon
Ganoderic acid Epsilon
CAS: 294674-05-8
绞股蓝皂苷LI
Gypenoside LI
CAS: 94987-10-7
尿石素A
Urolithin A
CAS: 1143-70-0
手参苷IX
Gymnoside IX
CAS: 898827-00-4
4,3',5'-三羟基白藜芦醇
4,3',5'-Trihydroxyresveratrol
CAS: 637776-83-1
西伯利亚远志山酮A
Sibiricaxanthone A
CAS: 241125-76-8
去甲络石苷
Nortracheloside
CAS: 33464-78-7
人参皂苷Rh7
Ginsenoside Rh7
CAS: 343780-68-7
赤芝酸LM1
Lucidenic acid LM1
CAS: 364622-33-3
正丁基苯酞
Butylphthalide
CAS: 6066-49-5
人参炔二醇
Panaxydiol
CAS: 63910-76-9
丹参新酮
Miltirone
CAS: 27210-57-7
山麦冬皂苷B
Liriopeside B
CAS: 87425-34-1
藜芦醇
Veratryl alcohol
CAS: 93-03-8
拟人参皂苷RT1
Pseudoginsenoside RT1
CAS: 98474-74-9
氧化白藜芦醇-2-O-β-D-吡喃葡萄糖苷
Oxyresveratrol 2-O-β-D-glucopyranoside
CAS: 392274-22-5
丹酚酸F
Salvianolic acid F
CAS: 158732-59-3
乙酰白藜芦醇
AcetylResveratrol
CAS: 42206-94-0
地黄苷C
Rhmannioside C
CAS: 81720-07-2
去氢表雄甾酮(DHEA)
Dehydroepiandrosterone
CAS: 53-43-0
人参皂苷Ra2
Ginsenoside Ra2
CAS: 83459-42-1
五味子酮
Schisandrone
CAS: 98619-25-1
木兰苷A
Magnoloside A
CAS: 113557-95-2
氧化白藜芦醇-4'-O-β-D-葡萄糖苷
Oxyresveratrol 4'-O-β-D-glucopyranoside
CAS: 863329-68-4
高血糖症
Hyperglycemia
动脉粥样硬化
Atherosclerosis
阿尔茨海默病
Alzheimer's Disease
炎症性肠病
Inflammatory Bowel Disease
心力衰竭
Heart Failure
帕金森病
Parkinson's Disease
心肌梗塞
Myocardial Infarction
2型糖尿病
Type 2 Diabetes Mellitus
高血脂症
Hyperlipidemia
非酒精性脂肪性肝病
Non-alcoholic fatty liver disease
胰腺肿瘤
Pancreatic tumor
代谢性疾病
Metabolic disease
脂质代谢障碍
Disorder of lipid metabolism
肺炎
Pneumonia
心血管疾病
Cardiovascular disease
胰岛素抵抗
Insulin resistance
腺瘤
Adenoma
肾小球疾病
Glomerular disease
肝硬化
Cirrhosis
急性肺损伤
Acute Lung Injury
代谢综合征
Metabolic Syndrome
肥胖症
Obesity
大脑梗死
Cerebral infarction
高血压
Hypertension
乳腺癌
Breast cancer
神经保护
Neuroprotection
白血病
Leukemia
抗衰老
Anti-aging
心肌缺血
Myocardial ischemia
抗疲劳
Anti-fatigue
心肌缺血再灌注损伤
Myocardial ischemia-reperfusion injury
神经退行性疾病
Neurodegenerative disease
结直肠癌
Colorectal Cancer
骨质疏松症
Osteoporosis
心肌缺血/再灌注损伤
Myocardial Ischemia/Reperfusion Injury
抗心肌缺血
Anti-Myocardial Ischemia
血管性痴呆
Vascular Dementia
记忆增强
Memory enhancement
心绞痛
Angina Pectoris
心梗
Myocardial infarction
衰老相关疾病
Aging-related diseases
衰老相关代谢紊乱
Aging-related metabolic disorders
肝细胞癌
Hepatocellular Carcinoma
非酒精性脂肪肝病
Non-alcoholic Fatty Liver Disease
肿瘤
Cancer
多发性硬化症
Multiple Sclerosis
乙型肝炎病毒感染
Hepatitis B Virus Infection
乙型肝炎
Hepatitis B
慢性肾脏病
Chronic Kidney Disease
脑衰老
Brain Aging